Cas no 127-75-3 (Acetamide,N-[4-[[(6-methoxy-3-pyridazinyl)amino]sulfonyl]phenyl]-)
![Acetamide,N-[4-[[(6-methoxy-3-pyridazinyl)amino]sulfonyl]phenyl]- structure](https://www.kuujia.com/scimg/cas/127-75-3x500.png)
127-75-3 structure
Product name:Acetamide,N-[4-[[(6-methoxy-3-pyridazinyl)amino]sulfonyl]phenyl]-
Acetamide,N-[4-[[(6-methoxy-3-pyridazinyl)amino]sulfonyl]phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-[4-[[(6-methoxy-3-pyridazinyl)amino]sulfonyl]phenyl]-
- 4'-(6-methoxypyridazin-3-ylsulphamoyl)acetanilide
- N-[4-[(6-methoxypyridazin-3-yl)sulfamoyl]phenyl]acetamide
- N-{4-[(6-methoxypyridazin-3-yl)sulfamoyl]phenyl}acetamide
- N1-acetylsulfamethoxypyridazine
- ACETYLSULPHAMETHOXYPYRIDAZINE
- N-4-Acetylsulphamethoxypyridazine
- N-[4-[[(6-Methoxy-3-pyridazinyl)amino]sulfonyl]phenyl]acetamide
- D47T6W0FSQ
- N-Acetylsulfamethoxypyridazine
- N-(4-(N-(6-Methoxypyridazin-3-yl)sulfamoyl)phenyl)acetamide
- 127-75-3
- ACETYLMIDICEL
- ACETAMIDE, N-(4-(((6-METHOXY-3-PYRIDAZINYL)AMINO)SULFONYL)PHENYL)-
- SMR000473006
- CHEMBL2107535
- EINECS 204-863-6
- N-(4-{[(6-methoxypyridazin-3-yl)amino]sulfonyl}phenyl)acetamide
- NS00024048
- UNII-D47T6W0FSQ
- N-(4-(((6-METHOXY-3-PYRIDAZINYL)AMINO)SULFONYL)PHENYL)ACETAMIDE
- 4/'-(6-Methoxypyridazin-3-ylsulphamoyl)acetanilide
- CBDivE_012630
- DTXSID60155363
- HMS2776P14
- MLS001077223
- Oprea1_184245
-
- Inchi: InChI=1S/C13H14N4O4S/c1-9(18)14-10-3-5-11(6-4-10)22(19,20)17-12-7-8-13(21-2)16-15-12/h3-8H,1-2H3,(H,14,18)(H,15,17)
- InChI Key: IPJUXBSYTYFATD-UHFFFAOYSA-N
- SMILES: COC1N=NC(NS(C2C=CC(NC(=O)C)=CC=2)(=O)=O)=CC=1
Computed Properties
- Exact Mass: 322.07372
- Monoisotopic Mass: 322.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 6
- Surface Charge: 0
- XLogP3: nothing
- Topological Polar Surface Area: 119A^2
Experimental Properties
- Density: 1.3900 (rough estimate)
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.6270 (estimate)
- PSA: 110.28
Acetamide,N-[4-[[(6-methoxy-3-pyridazinyl)amino]sulfonyl]phenyl]- Related Literature
-
1. 3,3-Diethoxypropyl-lithium: a masked lithium propanal homoenolate in organic synthesisJosé Barluenga,José R. Fernández,Covadonga Rubiera,Miguel Yus J. Chem. Soc. Perkin Trans. 1 1988 3113
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